N'-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide

• IUPAC Name: N'-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide
• InChI: InChI=1S/C17H17FN2O3S/c1-11(12-6-8-13(18)9-7-12)19-16(21)17(22)20-14-4-3-5-15(10-14)24(2)23/h3-11H,1-2H3,(H,19,21)(H,20,22)
• InChI Key: CBYAJXIVOOLJJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)NC(=O)C(=O)NC2=CC(=CC=C2)S(=O)C
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide is a chemical compound that has attracted the attention of researchers in recent years due to its potential use in scientific research. This compound is known to have several biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide involves the inhibition of specific enzymes. This inhibition occurs through the binding of the compound to the active site of the enzyme, preventing the enzyme from carrying out its normal function.
Biochemical and Physiological Effects:
N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide has several biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the biosynthesis of certain neurotransmitters, making it a potential tool for investigating the role of these neurotransmitters in various physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide in lab experiments is its specificity for certain enzymes. This allows researchers to investigate the role of these enzymes in biological processes with a high degree of precision. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide. One potential area of research is the investigation of the role of specific enzymes in various disease states. Another potential area of research is the development of new compounds based on the structure of N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide with improved specificity and reduced toxicity.

Synthesis Methods

The synthesis of N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide involves several steps. The first step is the reaction of 4-fluorophenethylamine with 3-methylsulfinylbenzaldehyde to form an imine intermediate. This intermediate is then reduced using sodium borohydride to form the corresponding amine. The amine is then reacted with oxalyl chloride and a tertiary amine to form the oxamide.

Scientific Research Applications

N-[1-(4-fluorophenyl)ethyl]-N-(3-methylsulfinylphenyl)oxamide has several applications in scientific research. One of the main uses of this compound is as a tool for investigating the role of certain enzymes in biological processes. It has been shown to inhibit the activity of certain enzymes, making it a valuable tool for studying their function.